Cas no 2034250-33-2 (3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine)

• Product Name: 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine
• CAS No: 2034250-33-2
• MF: C₁₅H₁₇N₃O₂S
• MW: 303.3794
• CID: 5349634
• Update Time: 2025-05-20

3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine Chemical and Physical Properties

Names and Identifiers

• [3-(6-methylpyridazin-3-yl)oxypiperidin-1-yl]-thiophen-2-ylmethanone
• (3-((6-methylpyridazin-3-yl)oxy)piperidin-1-yl)(thiophen-2-yl)methanone
• 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine

• Inchi： 1S/C15H17N3O2S/c1-11-6-7-14(17-16-11)20-12-4-2-8-18(10-12)15(19)13-5-3-9-21-13/h3,5-7,9,12H,2,4,8,10H2,1H3
• InChI Key： FLBVJEKAVJGFMO-UHFFFAOYSA-N
• SMILES： S1C([H])=C([H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])(C1([H])[H])OC1C([H])=C([H])C(C([H])([H])[H])=NN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: 2.3
• Topological Polar Surface Area: 83.6

Additional information on 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine

Introduction to 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine (CAS No. 2034250-33-2)

3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 2034250-33-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in drug discovery and development. The intricate architecture of this molecule, featuring a pyridazine core conjugated with a piperidine-thiophene moiety, positions it as a potential candidate for various therapeutic applications.

The molecular structure of 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine incorporates several key functional groups that contribute to its reactivity and biological relevance. The presence of a pyridazine ring provides a stable heterocyclic framework, while the methyl group at the 3-position enhances lipophilicity, which is often crucial for membrane permeability and bioavailability. The most notable feature is the [1-(thiophene-2-carbonyl)piperidin-3-yl]oxy substituent, which introduces both a thiophene ring and a piperidine ring linked through an oxygen atom. This dual heterocyclic system is known to interact favorably with biological targets, particularly enzymes and receptors involved in metabolic pathways.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine with various biological targets. Studies suggest that the thiophene ring can engage in π-stacking interactions with aromatic residues in proteins, while the piperidine moiety may interact through hydrogen bonding or hydrophobic interactions. These interactions are critical for modulating enzyme activity and receptor binding, which are essential for therapeutic effects.

In the realm of medicinal chemistry, the synthesis of 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine has been optimized to enhance yield and purity. The use of modern synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated coupling, has facilitated the construction of the complex framework efficiently. Additionally, green chemistry principles have been integrated into the synthetic route to minimize waste and improve sustainability, aligning with global efforts to promote environmentally responsible chemical synthesis.

The pharmacological potential of 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine has been explored in several preclinical studies. Research indicates that this compound exhibits inhibitory activity against key enzymes involved in inflammation and pain signaling pathways. The pyridazine core is particularly recognized for its ability to modulate cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—mediators of inflammation and pain. Furthermore, the presence of the piperidine-thiophene moiety suggests potential interactions with other therapeutic targets, such as serine proteases and ion channels.

One of the most compelling aspects of 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine is its structural versatility. Researchers have modified various substituents on the molecule to fine-tune its pharmacological profile. For instance, altering the electronic properties of the thiophene ring can influence binding affinity and selectivity. Similarly, modifications at the piperidine nitrogen can enhance solubility or metabolic stability. These modifications underscore the compound's potential as a scaffold for designing novel therapeutic agents with improved efficacy and reduced side effects.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine. By systematically testing large libraries of molecules against diverse biological targets, researchers can rapidly identify promising candidates for further development. HTS has been instrumental in uncovering novel drug candidates that might have been overlooked through traditional screening methods. This approach has significantly reduced the time and cost associated with drug discovery while enhancing success rates.

Another area where 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yl]oxy}pyridazine shows promise is in combination therapy strategies. By pairing this compound with other drugs that target different pathways or receptors, researchers aim to achieve synergistic effects that could lead to more effective treatments for complex diseases such as cancer and neurodegenerative disorders. Preclinical data suggest that when used in combination with existing therapeutics, 3-methyl-6-{[1-(thiophene-2-carbonyl)piperidin-3-yloxy}pyridazine can enhance therapeutic outcomes while minimizing resistance development.

The future directions for research on 3-methyl-6-{[1-(thiophene - 2 - carbonyl)piperidin - 3 - yl] oxy}pyridazine include exploring its role in precision medicine applications. By leveraging genetic and molecular data from individual patients, researchers can identify subpopulations that are likely to benefit most from this compound. This personalized approach aligns with broader trends in healthcare aimed at tailoring treatments to individual patient needs, thereby improving treatment efficacy and patient outcomes.

In conclusion, 3 - methyl - 6 - {[ 1 - ( thiophene - 2 - carbonyl ) piperidin - 3 - yl ] oxy } pyridazine ( CAS No . 2034250 - 33 - 2 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising preclinical results , position it as a valuable candidate for further development . As research continues to uncover new applications and refine synthetic methodologies , this compound is poised to make meaningful contributions to drug discovery and therapeutic innovation .